Methyl erucate
Methyl erucate
13(Z)-Docosenoic acid methyl ester is a fatty acid methyl ester that is a flavor-active, volatile, and aromatic compound found in cooked commercial shrimp waste. It is a component of biodiesel formed from C. megalocarpus and C. pentandra oils that contain trierucin. 13(Z)-Docosenoic acid methyl ester has also been used as a standard for the quantification of 13(Z)-docosenoic acid by GC-MS.
Methyl erucate is a fatty acid methyl ester.
Methyl erucate is a fatty acid methyl ester.
Brand Name:
Vulcanchem
CAS No.:
1120-34-9
VCID:
VC21234192
InChI:
InChI=1S/C23H44O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23(24)25-2/h10-11H,3-9,12-22H2,1-2H3/b11-10-
SMILES:
CCCCCCCCC=CCCCCCCCCCCCC(=O)OC
Molecular Formula:
C23H44O2
Molecular Weight:
352.6 g/mol
Methyl erucate
CAS No.: 1120-34-9
Cat. No.: VC21234192
Molecular Formula: C23H44O2
Molecular Weight: 352.6 g/mol
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Specification
| Description | 13(Z)-Docosenoic acid methyl ester is a fatty acid methyl ester that is a flavor-active, volatile, and aromatic compound found in cooked commercial shrimp waste. It is a component of biodiesel formed from C. megalocarpus and C. pentandra oils that contain trierucin. 13(Z)-Docosenoic acid methyl ester has also been used as a standard for the quantification of 13(Z)-docosenoic acid by GC-MS. Methyl erucate is a fatty acid methyl ester. |
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| CAS No. | 1120-34-9 |
| Molecular Formula | C23H44O2 |
| Molecular Weight | 352.6 g/mol |
| IUPAC Name | methyl (Z)-docos-13-enoate |
| Standard InChI | InChI=1S/C23H44O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23(24)25-2/h10-11H,3-9,12-22H2,1-2H3/b11-10- |
| Standard InChI Key | ZYNDJIBBPLNPOW-KHPPLWFESA-N |
| Isomeric SMILES | CCCCCCCC/C=C\CCCCCCCCCCCC(=O)OC |
| SMILES | CCCCCCCCC=CCCCCCCCCCCCC(=O)OC |
| Canonical SMILES | CCCCCCCCC=CCCCCCCCCCCCC(=O)OC |
| Appearance | Unit:100 mgPurity:99%Physical liquid |
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